3-Bromo-2,4,6-trimethylpyridine
Cat. No. B1292849
M. Wt: 200.08 g/mol
InChI Key: HDIJRNSEQXUVPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08563565B2
Procedure details
A mixture of 3-bromo-2,4,6-trimethylpyridine (15.6 g), NBS (13.9 g) and benzoyl peroxide (567 mg) was heated under reflux in a carbon tetrachloride solvent (300 mL) for two hours. The reaction mixture was cooled to room temperature and then filtered, and the filtration residue was washed with carbon tetrachloride. The resulting filtrate was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 10%) to give the title compound (8.00 g).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:3]([CH3:10])=[N:4][C:5]([CH3:9])=[CH:6][C:7]=1[CH3:8].C1C(=O)N([Br:18])C(=O)C1>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:1][C:2]1[C:3]([CH3:10])=[N:4][C:5]([CH2:9][Br:18])=[CH:6][C:7]=1[CH3:8]
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Inputs
Step One
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Name
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Quantity
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15.6 g
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Type
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reactant
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Smiles
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BrC=1C(=NC(=CC1C)C)C
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Name
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Quantity
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13.9 g
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Type
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reactant
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Smiles
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C1CC(=O)N(C1=O)Br
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Name
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Quantity
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567 mg
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Type
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catalyst
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Step Two
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Name
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Quantity
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300 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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the filtration residue was washed with carbon tetrachloride
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (ethyl acetate/n-heptane, 0% to 10%)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC=1C(=NC(=CC1C)CBr)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8 g | |
| YIELD: CALCULATEDPERCENTYIELD | 36.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
